Cas no 1781584-53-9 (2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid
• CAS No: 1781584-53-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5045812
• Update Time: 2025-06-11

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid
• 2-(5-pyridin-4-yl-1H-pyrazol-4-yl)acetic acid
• 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C10H9N3O2/c14-9(15)5-8-6-12-13-10(8)7-1-3-11-4-2-7/h1-4,6H,5H2,(H,12,13)(H,14,15)
• InChI Key： CWYJEFCNHDWZSQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=NNC=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9

Additional information on 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid

Introduction to 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid (CAS No. 1781584-53-9)

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 1781584-53-9, this compound represents a sophisticated molecular framework that integrates pyridine and pyrazole moieties, which are well-known for their roles in drug design and development. The acetic acid side chain further enhances its versatility, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural composition of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid is characterized by a central pyrazole ring substituted at the 3-position with a pyridine group, which is further connected to an acetic acid moiety at the 4-position. This arrangement creates a multifaceted system capable of interacting with various biological targets. The pyridine ring, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, while the pyrazole ring contributes to the compound's stability and reactivity. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid falls into this category, and its potential applications have been explored in several areas of medical research. One of the most promising aspects of this compound is its ability to modulate enzyme activity and receptor binding. For instance, studies have suggested that it may interact with enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders.

Moreover, the structural motifs present in 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid have been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. These effects are attributed to the compound's ability to inhibit key signaling pathways that contribute to disease progression. For example, research has indicated that it may interfere with inflammatory cascades by modulating the activity of nuclear factor kappa B (NFκB), a transcription factor central to inflammatory responses. Additionally, its interaction with other cellular targets suggests potential applications in oncology.

The synthesis of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted pyridine and pyrazole derivatives, followed by functional group transformations to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

One of the key challenges in working with 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid is its solubility and bioavailability. However, modifications to the molecular structure can enhance these properties, making it more suitable for therapeutic applications. For instance, introducing hydrophilic groups or using prodrug strategies can improve solubility while maintaining biological activity. Such approaches are critical for developing compounds that can effectively reach their target sites within the body.

Recent studies have also explored the use of computational modeling techniques to predict the biological activity of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid. Molecular docking simulations have been particularly useful in identifying potential binding interactions with biological targets such as enzymes and receptors. These virtual screening methods have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

The pharmacological profile of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetic acid continues to be an area of active investigation. Preclinical studies have provided valuable insights into its mechanisms of action and potential therapeutic benefits. For example, animal models have demonstrated its efficacy in reducing inflammation and oxidative stress, two key factors underlying many chronic diseases. These findings support further exploration of this compound as a lead molecule for novel drug development.

In conclusion, 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-ylyl)acetic acid (CAS No. 1781584-53-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing various medical challenges.